2-benzyl-N-[2-(3-pyridinylamino)ethyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-[2-(pyridin-3-ylamino)ethyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H18N4OS/c23-18(21-10-9-20-15-7-4-8-19-12-15)16-13-24-17(22-16)11-14-5-2-1-3-6-14/h1-8,12-13,20H,9-11H2,(H,21,23)
• InChI Key: XNNMGRXMTYKTAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NCCNC3=CN=CC=C3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

2-benzyl-N-[2-(3-pyridinylamino)ethyl]-1,3-thiazole-4-carboxamide (BPTES) is a small molecule inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutaminase is a key enzyme in the metabolism of cancer cells, and its inhibition has been shown to have antitumor effects. BPTES has been widely studied for its potential as an anticancer agent.

Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

This compound and its analogs have been identified as potent and selective inhibitors of VEGFR-2 kinase activity. VEGFR-2 is a critical target in cancer therapy, particularly in inhibiting angiogenesis, the process by which new blood vessels form from pre-existing vessels, which is a crucial mechanism by which tumors grow and metastasize. The enzyme kinetics associated with VEGFR-2 inhibition demonstrate the competitive nature of these inhibitors with ATP, showcasing their potential in therapeutic applications targeting human lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

Mycobacterium tuberculosis GyrB Inhibition

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, a class of compounds related to 2-benzyl-N-[2-(3-pyridinylamino)ethyl]-1,3-thiazole-4-carboxamide, have been designed and synthesized to target Mycobacterium tuberculosis GyrB ATPase. These compounds have demonstrated promising activity against Mycobacterium smegmatis (MS) GyrB and Mycobacterium tuberculosis (MTB) DNA gyrase, indicating their potential as novel antituberculosis agents. Among these compounds, specific derivatives have shown significant activity, highlighting the utility of the thiazole scaffold in developing new therapies against tuberculosis (Jeankumar et al., 2013).

Heterocyclic Synthesis

The thiazole scaffold, including compounds like this compound, has been utilized in the synthesis of various heterocyclic compounds. These compounds have been synthesized via different methods, including microwave-assisted synthesis, and have been evaluated for their antibacterial, antioxidant, and antitubercular activities. Such studies underline the importance of thiazole derivatives in the discovery and development of new bioactive molecules with potential therapeutic applications (Bhoi et al., 2016).